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Compound of Interest

Compound Name: 5-Bromoisophthalic acid

Cat. No.: B171778

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromoisophthalic acid is a substituted aromatic dicarboxylic acid that has garnered
significant interest in the field of materials chemistry. Its rigid structure, combined with the
presence of two carboxylate groups and a bromine atom, makes it a versatile building block, or
"linker," for the synthesis of novel materials.[1] Specifically, it is a key intermediate for creating
coordination polymers and metal-organic frameworks (MOFs).[2][3] The bromine substituent
provides a site for post-synthetic modification and can also influence the resulting material's
electronic properties and steric interactions, allowing for fine-tuning of the final structure and
function.[4] This guide provides a comprehensive overview of the properties, synthesis, and
applications of 5-bromoisophthalic acid for professionals in materials science and drug
development.

Core Properties of 5-Bromoisophthalic Acid

A summary of the key quantitative data for 5-bromoisophthalic acid is presented below for
easy reference and comparison.
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Property Value

Molecular Formula CsHsBrOs

Molecular Weight 245.03 g/mol [3][5]1[6][7]

Melting Point 270-275 °C[3][8]

Appearance White solid[2]

Solubility Insoluble in water[2]

CAS Number 23351-91-9[3][5][6][8]

IUPAC Name 5-bromobenzene-1,3-dicarboxylic acid[5][6]

Experimental Protocols

Detailed methodologies for the synthesis of 5-bromoisophthalic acid and its application in the
formation of coordination polymers are outlined below.

Synthesis of 5-Bromoisophthalic Acid

There are two primary methods for the synthesis of 5-bromoisophthalic acid, differing in their
brominating agents and reaction conditions.

Method 1: Bromination using N-Bromosuccinimide (NBS)
This method provides a straightforward approach to the synthesis of 5-bromoisophthalic acid.

e Reactants:

[¢]

Isophthalic acid

o

Concentrated sulfuric acid (98%)

o

N-bromosuccinimide (NBS)

Hexane

[¢]

[¢]

Ethyl acetate
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e Procedure:

In a 100 mL round-bottomed flask, dissolve 10 g (60 mmol) of isophthalic acid in 60 mL of
concentrated sulfuric acid with stirring until the solution is clear.[2]

In an oil bath heated to 60 °C, add 12.8 g (72 mmol) of N-bromosuccinimide in batches
over a period of 10 minutes.[2]

Stir the reaction mixture at 60 °C overnight.[2]
After the reaction is complete, cool the mixture to room temperature.[2]

Quench the reaction by carefully adding the mixture to a water/ice mixture, which will
cause the product to precipitate.[2]

Collect the precipitate by filtration and wash it with hexane (2 x 60 mL).[2]
Dry the solid product in a vacuum oven.[2]

For further purification, recrystallize the crude product from ethyl acetate to yield 5-
bromoisophthalic acid as a white solid.[2]

Method 2: Bromination using Bromine in Fuming Sulfuric Acid

This industrial method allows for high selectivity and yield by using bromine in a sulfur trioxide-

containing solvent.[1][4][9]

e Reactants:

[¢]

[e]

o

[¢]

[¢]

Dimethyl isophthalate

Fuming sulfuric acid (10 wt%)

Bromine

Methanol

Sulfuric acid (for esterification)
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e Procedure:

o Charge a 100 mL pressure-sealable glass tube with 9.70 g (50 mmol) of dimethyl
isophthalate, 30.00 g of 10 wt% fuming sulfuric acid, and 10.40 g (100 mmol) of bromine.
[10]

o Stir the contents at 120 °C for 7 hours.[10]
o After the reaction, cool the tube to room temperature.[10]

o Pour the contents into a beaker containing ice water to precipitate the solid crude 5-
bromoisophthalic acid.[10]

o To purify, the crude acid can be converted to its dimethyl ester. Heat and stir the crude
product with 65.50 g (2.04 mol) of methanol and 1.75 g of sulfuric acid in an autoclave at
120°C.[9]

o The resulting dimethyl 5-bromoisophthalate can then be purified by rectification (distillation
under reduced pressure).[1][9]

Synthesis of a Metal-Organic Framework (MOF) using 5-
Bromoisophthalic Acid

5-Bromoisophthalic acid is a common linker in the synthesis of coordination polymers,
including MOFs, often through hydrothermal or solvothermal methods.[4][8] The following is a
general protocol for the synthesis of a lanthanide-based MOF.

e Reactants:
o 5-Bromoisophthalic acid (HzBIPA)
o A metal salt (e.g., Europium(lll) nitrate hexahydrate, Eu(NO3)3-6H20)
o Asolvent (e.g., ethanol)

e Procedure:

o The self-assembly is typically carried out under hydrothermal conditions.[4]
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o A mixture of 5-bromoisophthalic acid and the metal salt (e.g., Eu(NO3)3-6H20) is
prepared in a suitable solvent such as ethanol.[4]

o The mixture is sealed in a Teflon-lined stainless steel autoclave.

o The autoclave is heated to a specific temperature (e.g., 100-180 °C) for a period ranging
from hours to several days.

o After the reaction, the autoclave is cooled slowly to room temperature, allowing for the
formation of crystals.

o The resulting crystalline product is collected by filtration, washed with the solvent, and
dried.

Logical Workflow and Visualization

The synthesis of functional materials using 5-bromoisophthalic acid can be visualized as a
two-stage process: the initial synthesis of the linker itself, followed by its use in the self-
assembly of a metal-organic framework.
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Workflow for MOF Synthesis using 5-Bromoisophthalic Acid

Step 1: Synthesis of 5-Bromoisophthalic Acid

Brominating Agent

Isophthalic Acid (e.g., NBS or Br2/S0O3)

Bromination Reaction

Purification
(Precipitation & Recrystallization)

Step 2: MOF Self-Assembly

5-Bromoisophthalic Acid Metal Salt Solvent
(Linker) (e.g., Eu(NO3)3) (e.g., Ethanol)

~ Li\nker Input

Hydrothermal Reaction
(in Autoclave)

Metal-Organic Framework
(Coordination Polymer)

Click to download full resolution via product page

Caption: Synthesis workflow for a Metal-Organic Framework.

Applications in Materials Chemistry
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5-Bromoisophthalic acid is primarily used as a reactant in the preparation of various
coordination polymers.[3] These materials are constructed from metal ions or clusters linked
together by organic molecules, in this case, the 5-bromoisophthalate dianion. The specific
properties of the resulting material depend on the choice of metal and the reaction conditions.

Examples of its applications include the preparation of:

o Manganese(ll), nickel(ll), and cobalt(ll) bromoisophthalate coordination polymers.[3]

o Copper bromoisophthalate coordination polymers.[3]

e Hydrothermally prepared zinc and cadmium bromoisophthalate polymeric complexes.[3]

o Three-dimensional coordination polymers with lanthanide metals like Europium, which can
exhibit interesting photoluminescent properties.[4]

The development of these materials is crucial for potential applications in areas such as gas
storage, catalysis, chemical sensing, and drug delivery. The bromine atom on the isophthalic
acid backbone offers a handle for post-synthetic modification, allowing for the introduction of
further functionality into the final MOF structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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